Cas no 98088-96-1 (1,2-Benzenedicarboxylicacid, 2-ethylhexyl isoundecyl ester (9CI))

1,2-Benzenedicarboxylicacid, 2-ethylhexyl isoundecyl ester (9CI) structure
98088-96-1 structure
Product Name:1,2-Benzenedicarboxylicacid, 2-ethylhexyl isoundecyl ester (9CI)
CAS No:98088-96-1
MF:C27H44O4
MW:432.635869026184
CID:815257
PubChem ID:113491
Update Time:2025-04-19

1,2-Benzenedicarboxylicacid, 2-ethylhexyl isoundecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 2-ethylhexyl isoundecyl ester (9CI)
    • 2-ethylhexyl isoundecyl phthalate
    • 2-O-(2-ethylhexyl) 1-O-(9-methyldecyl) benzene-1,2-dicarboxylate
    • 98088-96-1
    • NS00122822
    • EINECS 308-570-5
    • 2-ethylhexyl 9-methyldecyl benzene-1,2-dicarboxylate
    • DTXSID60913460
    • Inchi: 1S/C27H44O4/c1-5-7-17-23(6-2)21-31-27(29)25-19-14-13-18-24(25)26(28)30-20-15-11-9-8-10-12-16-22(3)4/h13-14,18-19,22-23H,5-12,15-17,20-21H2,1-4H3
    • InChI Key: KGLFTUQVQYGQMS-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1C(=O)OCCCCCCCCC(C)C)=O)CC(CC)CCCC

Computed Properties

  • Exact Mass: 432.324
  • Monoisotopic Mass: 432.324
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 19
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 0.968
  • Boiling Point: 415.8°Cat760mmHg
  • Flash Point: 222°C
  • Refractive Index: 1.487
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.